Cas no 2137720-89-7 (5-formylpyridine-3-carboxylic acid hydrochloride)

• Product Name: 5-formylpyridine-3-carboxylic acid hydrochloride
• CAS No: 2137720-89-7
• CID: 4640136
• Update Time: 2025-05-23

5-formylpyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-formylpyridine-3-carboxylic acid hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-formylpyridine-3-carboxylic acid hydrochloride

5-Formylpyridine-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound 5-formylpyridine-3-carboxylic acid hydrochloride, also known by its CAS number 2137720-89-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a formyl group and a carboxylic acid moiety, further functionalized by a hydrochloride salt. The molecule's structure endows it with versatile chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 5-formylpyridine-3-carboxylic acid hydrochloride involves a series of carefully designed reactions that leverage the reactivity of pyridine derivatives. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, employing techniques such as catalytic hydrogenation and selective oxidation. These advancements have not only improved the scalability of the synthesis process but also opened new avenues for exploring its potential applications.

In terms of physical properties, 5-formylpyridine-3-carboxylic acid hydrochloride exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different conditions has also been extensively studied, with recent findings indicating that it remains stable under neutral to mildly acidic pH conditions.

The biological activity of 5-formylpyridine-3-carboxylic acid hydrochloride has been a focal point of recent research efforts. Studies have demonstrated its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in inflammation pathways, suggesting its therapeutic potential in conditions such as arthritis and neurodegenerative diseases.

Beyond pharmacology, 5-formylpyridine-3-carboxylic acid hydrochloride has found applications in materials science, where its electronic properties make it a candidate for use in organic electronics. Researchers have explored its role as a building block for constructing functional materials, such as conductive polymers and semiconducting thin films. Recent advancements in this area have leveraged its ability to form self-assembled monolayers, which could be utilized in the development of advanced sensors and electronic devices.

In the context of environmental chemistry, 5-formylpyridine-3-carboxylic acid hydrochloride has been investigated for its biodegradability and ecological impact. Studies conducted under simulated environmental conditions suggest that the compound undergoes gradual degradation under UV light exposure, with intermediates exhibiting reduced toxicity compared to the parent molecule. These findings are crucial for assessing its environmental fate and ensuring sustainable practices in its production and disposal.

The integration of computational chemistry tools has significantly enhanced our understanding of 5-formylpyridine-3-carboxylic acid hydrochloride's properties. Quantum mechanical calculations have provided insights into its electronic structure, enabling predictions about its reactivity and interaction with biological systems. Furthermore, molecular docking studies have revealed potential binding modes with target proteins, paving the way for rational drug design strategies.

In conclusion, 5-formylpyridine-3-carboxylic acid hydrochloride, CAS number 2137720-89-7, stands as a multifaceted compound with diverse applications across various scientific disciplines. Its chemical versatility, coupled with ongoing research advancements, positions it as a promising candidate for future innovations in medicine, materials science, and environmental chemistry.